Cas no 6953-32-8 (4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime
• CAS No: 6953-32-8
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 518412
• PubChem ID: 5357121
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime
• (NZ)-N-[2-(4-methoxyphenyl)-2,3-dihydrochromen-4-ylidene]hydroxylamine
• 6953-32-8
• NSC71093
• NSC-71093

• Inchi： 1S/C16H15NO3/c1-19-12-8-6-11(7-9-12)16-10-14(17-18)13-4-2-3-5-15(13)20-16/h2-9,16,18H,10H2,1H3/b17-14-
• InChI Key： KTYXFISMBDNKHD-VKAVYKQESA-N
• SMILES： O1C2C=CC=CC=2/C(/CC1C1C=CC(=CC=1)OC)=N\O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 461.8°Cat760mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.603
• PSA: 51.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids